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Compound of Interest

Compound Name: Fmoc-Lys(Z)-OH

Cat. No.: B557016

Technical Guide: Storage and Handling of Fmoc-
Lys(Z)-OH

For researchers, scientists, and drug development professionals, the proper storage and
handling of peptide synthesis reagents are paramount to ensure experimental success and
maintain a safe laboratory environment. This guide provides in-depth technical
recommendations for Fmoc-Lys(Z)-OH, a commonly used amino acid derivative in solid-phase
peptide synthesis.

Core Recommendations

Fmoc-Lys(Z)-OH is a combustible solid that requires specific storage conditions to maintain its
stability and purity.[1][2] It is crucial to handle this compound with appropriate personal
protective equipment to avoid potential health hazards.

Storage

Proper storage of Fmoc-Lys(Z)-OH is essential for preserving its chemical integrity. The
recommended storage temperature varies slightly among suppliers, but a refrigerated and dry
environment is consistently advised.
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Parameter Recommended Condition Source
Temperature 2-8°C [1]
2-30°C [2]

4°C [3]

-20°C (for up to 3 years) [4]

Atmosphere

Sealed, away from moisture

For solutions of Fmoc-Lys(Z)-OH in solvent, storage at -80°C is recommended for up to 6
months, or at -20°C for up to 1 month.[4][5][6]

Handling

When handling Fmoc-Lys(Z)-OH, it is important to use appropriate personal protective
equipment (PPE) and follow standard laboratory safety procedures.

PPE Specification Source
Eye Protection Eyeshields [1]
Hand Protection Gloves [1107]
Respiratory Protection Type N95 (US) dust mask [1]

The material safety data sheet (MSDS) advises avoiding dust formation and breathing vapors,
mist, or gas.[7] In case of contact, standard first aid measures should be followed.

Physicochemical Properties

Understanding the physicochemical properties of Fmoc-Lys(Z)-OH is crucial for its application

in peptide synthesis.
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Property Value Source

Molecular Weight 502.56 g/mol [1112113114]

Melting Point 110-120 °C [11[7]

105-115 °C 2]

Appearance White to slight yellow to beige 2171
powder

Purity >98.0% (HPLC) [1]

>95.0% (acidimetric) [2]

Solubility

Fmoc-Lys(Z)-OH exhibits solubility in common organic solvents used in peptide synthesis.

Solvent Concentration Notes

Source

DMF 1 mmole in 2 mi Clearly soluble

[2]

Requires sonication.
200 mg/mL (397.96 Use newly opened

DMSO

mM) DMSO as it is

hygroscopic.

[4]

Experimental Workflows

While detailed experimental protocols for the determination of the above data are not publicly

available from suppliers, the following diagrams illustrate the general workflows for proper

storage and handling.
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Receiving and Storage

Receive Fmoc-Lys(Z)-OH
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Use in Peptide Synthesis ’
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Caption: Workflow for Receiving, Storing, and Handling Fmoc-Lys(Z)-OH.
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This logical flow diagram outlines the key steps from receiving the compound to its use in the
laboratory, emphasizing the critical points of inspection, proper storage conditions, and the use
of personal protective equipment.

Safety and Disposal

Fmoc-Lys(Z)-OH is classified as a combustible solid.[1][2] It is incompatible with strong
oxidizing agents.[7] In case of fire, use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

For disposal, it is imperative to follow federal, state, and local environmental control
regulations. Do not let the product enter drains.[7] Contaminated packaging should also be
disposed of in accordance with official regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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